Cas no 2138096-70-3 (6-bromo-N-[2-(methylsulfanyl)propyl]quinazolin-2-amine)

6-bromo-N-[2-(methylsulfanyl)propyl]quinazolin-2-amine is a versatile heterocyclic compound with distinct bromo and sulfanyl functionalities. This compound offers unique reactivity and stability, making it a valuable tool in synthetic organic chemistry. Its bromo group facilitates nucleophilic substitution reactions, while the sulfanyl moiety allows for diverse transformations. The presence of the quinazolin-2-amine core provides additional structural complexity and potential for various biological applications.
6-bromo-N-[2-(methylsulfanyl)propyl]quinazolin-2-amine structure
2138096-70-3 structure
Product Name:6-bromo-N-[2-(methylsulfanyl)propyl]quinazolin-2-amine
CAS No:2138096-70-3
MF:C12H14BrN3S
MW:312.228660106659
CID:5844737
PubChem ID:165491585
Update Time:2025-06-18

6-bromo-N-[2-(methylsulfanyl)propyl]quinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

    • EN300-1162122
    • 2138096-70-3
    • 6-bromo-N-[2-(methylsulfanyl)propyl]quinazolin-2-amine
    • Inchi: 1S/C12H14BrN3S/c1-8(17-2)6-14-12-15-7-9-5-10(13)3-4-11(9)16-12/h3-5,7-8H,6H2,1-2H3,(H,14,15,16)
    • InChI Key: HFZKELRPAXBAJX-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C=NC(=N2)NCC(C)SC

Computed Properties

  • Exact Mass: 311.00918g/mol
  • Monoisotopic Mass: 311.00918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 63.1Ų

6-bromo-N-[2-(methylsulfanyl)propyl]quinazolin-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1162122-0.05g
6-bromo-N-[2-(methylsulfanyl)propyl]quinazolin-2-amine
2138096-70-3
0.05g
$1308.0 2023-06-08
Enamine
EN300-1162122-0.1g
6-bromo-N-[2-(methylsulfanyl)propyl]quinazolin-2-amine
2138096-70-3
0.1g
$1371.0 2023-06-08
Enamine
EN300-1162122-0.25g
6-bromo-N-[2-(methylsulfanyl)propyl]quinazolin-2-amine
2138096-70-3
0.25g
$1432.0 2023-06-08
Enamine
EN300-1162122-0.5g
6-bromo-N-[2-(methylsulfanyl)propyl]quinazolin-2-amine
2138096-70-3
0.5g
$1495.0 2023-06-08
Enamine
EN300-1162122-1.0g
6-bromo-N-[2-(methylsulfanyl)propyl]quinazolin-2-amine
2138096-70-3
1g
$1557.0 2023-06-08
Enamine
EN300-1162122-2.5g
6-bromo-N-[2-(methylsulfanyl)propyl]quinazolin-2-amine
2138096-70-3
2.5g
$3051.0 2023-06-08
Enamine
EN300-1162122-5.0g
6-bromo-N-[2-(methylsulfanyl)propyl]quinazolin-2-amine
2138096-70-3
5g
$4517.0 2023-06-08
Enamine
EN300-1162122-10.0g
6-bromo-N-[2-(methylsulfanyl)propyl]quinazolin-2-amine
2138096-70-3
10g
$6697.0 2023-06-08

Additional information on 6-bromo-N-[2-(methylsulfanyl)propyl]quinazolin-2-amine

Professional Introduction to Compound with CAS No. 2138096-70-3 and Product Name: 6-bromo-N-[2-(methylsulfanyl)propyl]quinazolin-2-amine

The compound with CAS No. 2138096-70-3 and the product name 6-bromo-N-[2-(methylsulfanyl)propyl]quinazolin-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the quinazoline class, a heterocyclic structure that has garnered considerable attention due to its diverse biological activities. Quinazolines are known for their role in various therapeutic applications, including anticancer, antiviral, and antimicrobial properties. The specific modification of this molecule with a bromo substituent at the 6-position and an N-[2-(methylsulfanyl)propyl] side chain enhances its pharmacological potential, making it a promising candidate for further research and development.

In recent years, the quinazoline scaffold has been extensively studied for its ability to interact with multiple biological targets. The introduction of a bromo group into the quinazoline core can influence its electronic properties, thereby modulating its binding affinity to biological receptors. Additionally, the N-[2-(methylsulfanyl)propyl] moiety adds a polar character to the molecule, which can improve its solubility and bioavailability. These structural features make this compound an attractive subject for drug discovery efforts aimed at developing novel therapeutics.

Current research in medicinal chemistry has highlighted the importance of optimizing molecular structures to achieve desired pharmacological effects. The compound 6-bromo-N-[2-(methylsulfanyl)propyl]quinazolin-2-amine exemplifies this trend by incorporating specific functional groups that enhance its interaction with biological targets. Studies have shown that quinazoline derivatives can exhibit potent activity against various diseases, particularly cancer. The bromo substituent is known to enhance binding interactions with enzymes and receptors, while the methylsulfanyl group can contribute to selective toxicity towards target cells.

One of the most compelling aspects of this compound is its potential in oncology research. Quinazoline-based molecules have been reported to inhibit kinases and other enzymes involved in cancer cell proliferation. The structural modifications in 6-bromo-N-[2-(methylsulfanyl)propyl]quinazolin-2-amine are designed to improve its selectivity and efficacy against tumor cells. Preclinical studies have demonstrated that this compound can disrupt critical signaling pathways in cancer cells, leading to apoptosis or growth inhibition. These findings suggest that further investigation into this molecule could yield valuable insights into new therapeutic strategies for cancer treatment.

Beyond oncology, this compound has shown promise in other therapeutic areas as well. For instance, quinazoline derivatives have been explored for their antimicrobial properties, targeting resistant strains of bacteria and fungi. The unique combination of functional groups in 6-bromo-N-[2-(methylsulfanyl)propyl]quinazolin-2-amine may confer additional advantages in combating infectious diseases. Researchers are particularly interested in how the bromo and methylsulfanyl groups interact with microbial enzymes, potentially leading to novel mechanisms of action.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the quinazoline core efficiently. The introduction of the bromo group at the 6-position is achieved through halogenation reactions, while the N-[2-(methylsulfanyl)propyl] side chain is incorporated via nucleophilic substitution or other suitable methods. Each step must be carefully optimized to minimize side reactions and maximize the formation of the desired product.

In conclusion, the compound with CAS No. 2138096-70-3 and product name 6-bromo-N-[2-(methylsulfanyl)propyl]quinazolin-2-amine represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further research in oncology and other therapeutic areas. By leveraging modern synthetic methodologies and exploring its biological activity, researchers can uncover new opportunities for developing innovative treatments for various diseases.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd